4-(2-methoxyphenoxy)-N-(pyridin-3-yl)benzene-1-sulfonamide

• IUPAC Name: 4-(2-methoxyphenoxy)-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C18H16N2O4S/c1-23-17-6-2-3-7-18(17)24-15-8-10-16(11-9-15)25(21,22)20-14-5-4-12-19-13-14/h2-13,20H,1H3
• InChI Key: YPBLFFVWZZGYBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=CC=C(C=C2)S(=O)(=O)NC3=CN=CC=C3
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• CAS No.: 606944-90-5

Description

4-(2-methoxyphenoxy)-N-(3-pyridinyl)benzenesulfonamide is an aromatic ether.

Scientific Research Applications

Photodynamic Therapy Applications

Photophysicochemical Properties and Photocatalytic Applications : Novel benzenesulfonamide derivatives have been synthesized and characterized for their spectroscopic, photophysical, and photochemical properties. These derivatives, including zinc(II) phthalocyanines substituted with benzenesulfonamide groups, show potential for photocatalytic applications due to their photosensitizing abilities. The presence of benzenesulfonamide derivatives as substituents significantly affects their properties, making them suitable especially for photocatalytic applications (Öncül, Öztürk, & Pişkin, 2021).

Photodynamic Therapy for Cancer Treatment : The synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base have shown significant potential for use in photodynamic therapy (PDT). These compounds demonstrate high singlet oxygen quantum yield and good fluorescence properties, important for Type II mechanisms in PDT. Their remarkable potential for treating cancer through PDT is attributed to these features (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization for Therapeutic Applications

Bioactivity Studies of Benzenesulfonamide Derivatives : Research into new 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides has been conducted, revealing their potential for anticancer activity. These compounds were synthesized and tested for their cytotoxicity, tumor-specificity, and as inhibitors of carbonic anhydrase, showing promising results for further anti-tumor studies (Gul et al., 2016).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions .

Mode of Action

Related compounds have been involved in acidolysis reactions . For instance, a non-phenolic C6-C2-type lignin model compound with the β-O-4 bond was acidolyzed to examine the differences between these acidolyses .

Biochemical Pathways

Related compounds have been involved in the degradation of lignin-derived aromatic compounds . These compounds are degraded via the protocatechuate (PCA) 4,5-cleavage pathway or multiple 3-O-methylgallate (3MGA) catabolic pathways .

Pharmacokinetics

It’s worth noting that the (s)-(–)-form of moprolol, a β-blocker containing a methoxyl group, showed marked β-blocking effect in experiments .

Result of Action

Related compounds have been involved in the cleavage of the β-o-4 bond during acidolysis of lignin . This results in the formation of an enol ether compound .

Action Environment

It’s worth noting that the acidolysis of related compounds using hbr or hcl was faster than that using h2so4, indicating the participation of br¯ or cl¯, respectively, in the acidolysis .